Cas no 2229531-87-5 (tert-butyl N-2-amino-3-(4-chloro-3-nitrophenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(4-chloro-3-nitrophenyl)propylcarbamate
• CAS No: 2229531-87-5
• MF: C₁₄H₂₀ClN₃O₄
• MW: 329.779302597046
• CID: 6070115
• PubChem ID: 165680359
• Update Time: 2025-05-22

tert-butyl N-2-amino-3-(4-chloro-3-nitrophenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(4-chloro-3-nitrophenyl)propylcarbamate
• tert-butyl N-[2-amino-3-(4-chloro-3-nitrophenyl)propyl]carbamate
• EN300-1874955
• 2229531-87-5

• Inchi： 1S/C14H20ClN3O4/c1-14(2,3)22-13(19)17-8-10(16)6-9-4-5-11(15)12(7-9)18(20)21/h4-5,7,10H,6,8,16H2,1-3H3,(H,17,19)
• InChI Key： KVNUJNFXMRVAQY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 329.1142338g/mol
• Monoisotopic Mass: 329.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-2-amino-3-(4-chloro-3-nitrophenyl)propylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-3-(4-chloro-3-nitrophenyl)propylcarbamate (CAS No. 2229531-87-5)

The compound tert-butyl N-2-amino-3-(4-chloro-3-nitrophenyl)propylcarbamate (CAS No. 2229531-87-5) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group and a 4-chloro-3-nitrophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development.

In recent years, the demand for tert-butyl N-2-amino-3-(4-chloro-3-nitrophenyl)propylcarbamate has grown, particularly in the context of targeted drug delivery and small molecule therapeutics. The compound's nitrophenyl group is often leveraged in photoaffinity labeling, a technique widely used in proteomics and enzymology. Additionally, its carbamate functionality provides stability, making it suitable for peptide coupling reactions and other synthetic transformations.

One of the most searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-2-amino-3-(4-chloro-3-nitrophenyl)propylcarbamate?" The synthesis typically involves multi-step organic reactions, starting from commercially available 4-chloro-3-nitrobenzaldehyde. Key steps include reductive amination, carbamate protection, and purification via column chromatography. Researchers often optimize these steps to improve yield and scalability, addressing another common query: "How to improve the yield of tert-butyl N-2-amino-3-(4-chloro-3-nitrophenyl)propylcarbamate?"

The compound's relevance extends to green chemistry initiatives, where scientists explore eco-friendly solvents and catalytic methods for its production. With growing interest in sustainable synthesis, tert-butyl N-2-amino-3-(4-chloro-3-nitrophenyl)propylcarbamate serves as a case study for balancing efficiency and environmental impact. This aligns with broader trends in the chemical industry, where biodegradable intermediates and low-waste processes are prioritized.

Another hot topic is the compound's potential in cancer research. Its nitrophenyl group can be functionalized to create prodrugs activated by specific enzymes in tumor microenvironments. This application has sparked discussions in forums and publications, with queries like "Can tert-butyl N-2-amino-3-(4-chloro-3-nitrophenyl)propylcarbamate be used in anticancer drug development?" Early-stage studies suggest promising avenues, though further validation is needed.

From a technical standpoint, the compound's CAS No. 2229531-87-5 is critical for accurate database searches and regulatory compliance. Researchers emphasize the importance of proper compound identification, especially when sourcing materials for high-stakes projects. Misidentification can lead to costly delays, underscoring the need for reliable suppliers and analytical verification.

In summary, tert-butyl N-2-amino-3-(4-chloro-3-nitrophenyl)propylcarbamate (CAS No. 2229531-87-5) is a versatile building block with expanding applications in medicinal chemistry, proteomics, and sustainable synthesis. Its unique properties and adaptability to modern research needs make it a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in advancing both fundamental and applied research.